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Compound Name: 2,2-Dichloroacetophenone

Cat. No.: B1214461

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 2,2-dichloroacetophenone (CAS 2648-
61-5), a versatile organic compound with significant applications in organic synthesis and as an
intermediate in the production of pharmaceuticals and agrochemicals.[1][2] This document
consolidates critical information regarding its chemical and physical properties, synthesis
methodologies, known biological activities, and safety and handling protocols. All quantitative
data is presented in structured tables for ease of reference. Furthermore, this guide includes a
generalized experimental protocol for its synthesis and visual diagrams to illustrate key
processes, serving as a valuable resource for professionals in research and development.

Introduction

2,2-dichloroacetophenone, also known as w,w-dichloroacetophenone, is an organic
compound featuring a phenyl group attached to an acetyl moiety substituted with two chlorine
atoms at the alpha position.[1] Its chemical formula is CsHeCl20.[1][3][4][5] The presence of the
dichloromethyl ketone functional group makes it a reactive and valuable intermediate for
creating more complex molecules.[1][2] It is typically a colorless to pale yellow liquid or solid
with a distinct odor.[1] This guide will explore the technical details of this compound, with a
focus on its applications in scientific research and drug development.
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Physicochemical Properties

A summary of the key physicochemical properties of 2,2-dichloroacetophenone is provided in
the table below for easy reference.

Property Value Source
CAS Registry Number 2648-61-5 [3114]
Molecular Formula CsHeCIl20 [11[4115]
Molecular Weight 189.04 g/mol [3B1141[5]
Appearance Collorlt-ass to pale yellow solid o

or liquid
Melting Point 20-21 °C [6]
Boiling Point 132-134 °C at 13 mmHg [6]
Density 1.34 g/mL at 25 °C [6]
Refractive Index (n20/D) 1.5686 [6]
Flash Point 113 °C (235.4 °F) - closed cup

Moderately soluble in organic
Solubility solvents, limited solubility in [1]

water.

Synthesis and Manufacturing

The synthesis of 2,2-dichloroacetophenone can be achieved through various methods, most
commonly involving the chlorination of acetophenone or its derivatives.

General Synthesis Workflow

The diagram below illustrates a generalized workflow for the synthesis of 2,2-
dichloroacetophenone from acetophenone.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1214461?utm_src=pdf-body
https://www.chemeo.com/cid/44-456-7/alpha-alpha-Dichloroacetophenone
https://commonchemistry.cas.org/detail?cas_rn=2648-61-5
https://cymitquimica.com/cas/2648-61-5/
https://commonchemistry.cas.org/detail?cas_rn=2648-61-5
https://www.scbt.com/p/2-2-dichloroacetophenone-2648-61-5
https://www.chemeo.com/cid/44-456-7/alpha-alpha-Dichloroacetophenone
https://commonchemistry.cas.org/detail?cas_rn=2648-61-5
https://www.scbt.com/p/2-2-dichloroacetophenone-2648-61-5
https://cymitquimica.com/cas/2648-61-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3261307.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3261307.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3261307.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3261307.htm
https://cymitquimica.com/cas/2648-61-5/
https://www.benchchem.com/product/b1214461?utm_src=pdf-body
https://www.benchchem.com/product/b1214461?utm_src=pdf-body
https://www.benchchem.com/product/b1214461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Material

Acetophenone

Reacts with

Chlorination Process

Final Product

Chlorinating Agent

Provides Ao Yields
. appropriate solvent 2,2-dichloroacetophenone
(e.g., Chlorine gas, TCCA) (2’.)9_ pAcetic Acid) p

Click to download full resolution via product page

Caption: Generalized synthesis workflow for 2,2-dichloroacetophenone.

Experimental Protocol: Generalized Chlorination of
Acetophenone

The following is a generalized protocol for the synthesis of 2,2-dichloroacetophenone.
Researchers should consult specific literature for detailed reaction conditions and scale-up
procedures.

Materials:

Acetophenone

Chlorinating agent (e.g., Trichloroisocyanuric acid (TCCA), Chlorine gas)

Solvent (e.g., Glacial acetic acid, water)

Catalyst (if required, e.g., p-tolylthiourea for sonochemical methods)[7]

Procedure:
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e Reaction Setup: In a well-ventilated fume hood, dissolve acetophenone in the chosen
solvent within a reaction vessel equipped with a stirrer and temperature control.

» Addition of Chlorinating Agent: Slowly add the chlorinating agent to the reaction mixture. The
addition rate should be controlled to manage the reaction temperature.

e Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical
technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[7]

o Work-up: Once the reaction is complete, the mixture is quenched, typically with water. The
product is then extracted into an organic solvent (e.g., dichloromethane).

 Purification: The organic layer is washed, dried, and the solvent is removed under reduced
pressure. The crude product is then purified, commonly by column chromatography on silica
gel or distillation under reduced pressure to yield pure 2,2-dichloroacetophenone.[7][8]

One specific method involves the sonochemical synthesis in water using trichloroisocyanuric
acid and p-tolylthiourea, which is noted for being an efficient and mild "green chemistry"
approach.[2][7]

Chemical Reactivity and Applications
2,2-dichloroacetophenone is a valuable reagent in organic synthesis, primarily due to the
reactivity conferred by the two chlorine atoms on the alpha-carbon to the ketone.[1]

Key Applications:

e Pharmaceutical Intermediate: It serves as a crucial building block in the synthesis of various
pharmaceutical compounds.[2] Its reactivity allows for the modification of biological
pathways, making it a target for drug design.[2]

e Agrochemical Synthesis: This compound is used as an intermediate in the production of
agrochemicals.[1]

e Organic Synthesis: It is a precursor for more complex organic molecules, such as diaryl
ketones.[2]
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e Biochemical Research: 2,2-dichloroacetophenone is utilized in studies focused on enzyme
inhibition and cancer metabolism.[2] It has been identified as a useful research chemical and
a Pyruvate Dehydrogenase Kinase (PDK) inhibitor in anticancer therapy.[6]

Biological Activity and Toxicology

The biological activity of 2,2-dichloroacetophenone is an area of active research, particularly
its role as a PDK inhibitor. PDKs are enzymes that play a crucial role in cancer cell metabolism.

Signaling Pathway: Role as a PDK Inhibitor

The following diagram illustrates the simplified mechanism of action of 2,2-
dichloroacetophenone as a PDK inhibitor.
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Caption: Simplified diagram of 2,2-dichloroacetophenone as a PDK inhibitor.

Toxicological Profile

2,2-dichloroacetophenone is classified as a hazardous substance and must be handled with
care. The toxicological properties of this substance have not been fully investigated.[9]

Known Hazards:

Causes skin irritation.[9][10][11]

Causes serious eye irritation and is a lachrymator (induces tearing).[9][11]

May cause respiratory irritation.[9][10][11]

Harmful if inhaled.[10][11]

Safety and Handling

Due to its hazardous nature, strict safety protocols must be followed when handling 2,2-
dichloroacetophenone.
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Safety Measure

Recommendation

Source

Engineering Controls

Use only in a chemical fume

hood with adequate ventilation.

(o112

Personal Protective Equipment
(PPE)

- Eye Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles (conforming to EN166
or OSHA 29 CFR 1910.133).

[ol12]

- Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[ol12]

- Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded

or irritation occurs.

(o112

Handling

Avoid breathing dust, vapor,
mist, or gas. Avoid contact with

skin and eyes.

[ol12]

Storage

Store in a cool, dry, well-
ventilated place in a tightly

closed container.

[ol12]

Spills

Absorb spill with inert material
(e.g., vermiculite, sand) and
place in a suitable container

for disposal.

[9]

First Aid

- Eyes

Flush with plenty of water for at
least 15 minutes and seek

medical aid.

[°]
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Flush skin with plenty of water
] for at least 15 minutes while
- Skin ) ] 9]
removing contaminated

clothing and seek medical aid.

Remove from exposure to
- Inhalation fresh air immediately and seek  [9]

medical aid.

. Wash mouth out with water
- Ingestion . _ [9]
and seek medical aid.

Analytical Characterization

The identity and purity of 2,2-dichloroacetophenone can be confirmed using various
spectroscopic methods.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH NMR and 13C NMR spectra are
available for structural elucidation.[11][13]

« Infrared (IR) Spectroscopy: FTIR spectra (neat and vapor phase) can be used for functional
group analysis.[11]

e Mass Spectrometry (MS): GC-MS analysis provides information on the molecular weight and
fragmentation pattern.[11]

Conclusion

2,2-dichloroacetophenone (CAS 2648-61-5) is a chemical intermediate with significant utility
in the pharmaceutical and agrochemical industries, as well as in fundamental organic synthesis
research. Its role as a PDK inhibitor highlights its potential in the development of novel
anticancer therapies. While its reactivity is advantageous, its hazardous properties necessitate
strict adherence to safety protocols. This guide provides a foundational understanding of its
properties, synthesis, and applications to aid researchers and drug development professionals
in their work with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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